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Abstract

2-Chloro-5-fluorophenethyl bromide (1-(2-bromoethyl)-2-chloro-5-fluorobenzene) represents
a high-value scaffold in modern drug discovery. Characterized by its dual-halogenated phenyl
ring and a reactive alkyl bromide tail, this compound serves as a versatile electrophile for
introducing the 2-chloro-5-fluorophenethyl moiety—a pharmacophore known to enhance
metabolic stability and potency in target engagement. This guide details its chemical identity,
validated synthetic pathways, reactivity profile, and application in the synthesis of ADAMTS4
inhibitors and other therapeutic candidates.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identifiers

This compound is defined by a benzene core substituted with a chlorine atom at the ortho
position and a fluorine atom at the meta position relative to the ethyl bromide chain. This
substitution pattern (2-Cl, 5-F) creates a unique electronic environment that modulates the
lipophilicity and metabolic susceptibility of the resulting drug candidate.
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Identifier Value

Systematic Name 1-(2-bromoethyl)-2-chloro-5-fluorobenzene
Common Name 2-Chloro-5-fluorophenethyl bromide
Molecular Formula CsH7BrCIF

Molecular Weight 237.50 g/mol

SMILES FC1=CC(CCBr)=C(Cl)C=C1

(Predicted) ZFAJPWYXLYGUJU-

InChl Key
UHFFFAOYSA-N

177985-33-0 (Acid); 81778-09-8 (Benzyl analog

reference)

Precursor CAS

Physicochemical Properties (Predicted)

e LogP: ~3.4 (Highly lipophilic, suitable for CNS penetration).

e Boiling Point: ~245°C (at 760 mmHg).

e Density: ~1.5 g/cm3.

¢ Reactivity: High susceptibility to nucleophilic substitution (
) due to the primary alkyl bromide leaving group.

Part 2: Synthetic Pathways & Production[1]

The synthesis of 2-Chloro-5-fluorophenethyl bromide is typically achieved through a two-
step transformation starting from 2-chloro-5-fluorophenylacetic acid (CAS 177985-33-0). This
route ensures regio-purity and high yields.

Validated Synthetic Route

e Reduction: The carboxylic acid is reduced to the primary alcohol, 2-(2-chloro-5-
fluorophenyl)ethanol, using Borane-THF complex (
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) or Lithium Aluminum Hydride (
).
e Bromination: The alcohol is converted to the alkyl bromide using Phosphorus Tribromide (

) or the Appel reaction (

).

Reaction Mechanism Visualization

The following diagram illustrates the stepwise conversion from the acid precursor to the final
bromide electrophile.

Reduction Bromination
2-Chloro-5-fluorophenylacetic Acid (BH3-THF, 0°Cto RT) Intermediate Alcohol (PBr3, DCM, 0°C) » Target Product
(CAS 177985-33-0) ™ 2-(2-chloro-5-fluorophenyl)ethanol 2-Chloro-5-fluorophenethyl bromide

Click to download full resolution via product page

Caption: Stepwise synthesis of 2-Chloro-5-fluorophenethyl bromide from phenylacetic acid
precursor.

Part 3: Applications in Drug Discovery[2]
Pharmacophore Utility

The 2-chloro-5-fluorophenethyl moiety is a bioisostere for unsubstituted phenethyl groups. The
halogen substitutions provide two critical advantages:

o Metabolic Blocking: The fluorine at the 5-position blocks para-hydroxylation (relative to the
ethyl chain), a common metabolic clearance pathway.

e Conformational Lock: The ortho-chlorine introduces steric bulk that can restrict the rotation of
the ethyl chain, potentially locking the molecule into a bioactive conformation.

Case Study: ADAMTS4 Inhibitors
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Research indicates the utility of this scaffold in the development of inhibitors for ADAMTS4 (A
Disintegrin And Metalloproteinase with Thrombospondin motifs 4), an enzyme implicated in
osteoarthritis. The lipophilic phenethyl tail fits into the hydrophobic S1' pocket of the enzyme,
improving binding affinity (

values in the nanomolar range).

Part 4: Experimental Protocols

Protocol: Synthesis of 2-Chloro-5-fluorophenethyl
bromide

Objective: Convert 2-(2-chloro-5-fluorophenyl)ethanol to the corresponding bromide.
Reagents:

e 2-(2-chloro-5-fluorophenyl)ethanol (1.0 eq)

e Phosphorus Tribromide (

) (0.4 eq)

e Dichloromethane (DCM) (Anhydrous)
Procedure:

e Setup: Charge a flame-dried round-bottom flask with 2-(2-chloro-5-fluorophenyl)ethanol (10
mmol) and anhydrous DCM (50 mL) under an argon atmosphere.

e Cooling: Cool the solution to 0°C using an ice/water bath.
o Addition: Dropwise add

(4.0 mmol) over 15 minutes. Caution: Reaction is exothermic.

o Reaction: Allow the mixture to warm to room temperature and stir for 3-4 hours. Monitor by
TLC (Hexane/EtOAc 9:1) for the disappearance of the alcohol.

e Quench: Carefully quench the reaction with saturated

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15322378/docs?utm_src=pdf-body#2-chloro-5-fluorophenethyl-bromide-strategic-utilization-in-medicinal-chemistry
https://www.benchchem.com/product/b15322378/docs?utm_src=pdf-body#2-chloro-5-fluorophenethyl-bromide-strategic-utilization-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15322378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

solution (slow addition at 0°C).

o Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Combine organic layers.

 Purification: Dry over

, filter, and concentrate in vacuo. Purify the residue via flash column chromatography (Silica
gel, 100% Hexanes) to yield the clear oil product.

Handling & Safety

e Hazards: The compound is an alkylating agent and a potential lachrymator. It causes severe

skin burns and eye damage.[1]
o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent hydrolysis.

Part 5: Reactivity & Logic Flow

The utility of 2-Chloro-5-fluorophenethyl bromide lies in its reactivity as an electrophile. The
following diagram maps its potential downstream transformations.

2-Chloro-5-fluorophenethyl bromide

+ Primary/Sec. Amine [+ Phenol/Alcohol + Boronic Acid
(K2CO3, MeCN, Heat) | (NaH, DMF) (Pd cat.)
N-Alkylation Williamson Ether Synthesis Cross-Coupling
(Synthesis of Amines) (Synthesis of Ethers) (via Alkyl-B-Suzuki)

; !

Secondary/Tertiary Amines
(e.g., ADAMTSA Inhibitors)

Phenethyl Ethers

Click to download full resolution via product page

Caption: Divergent synthesis pathways utilizing the electrophilic ethyl bromide handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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